Perspective and future prospects of tandem olefin oligomerization and Friedel–Crafts alkylation reactions catalyzed by iron, cobalt, nickel and palladium complexes
Catalysis Science & Technology Pub Date: 2019-04-23 DOI: 10.1039/C8CY02604A
Abstract
In this perspective, we present a systematic account, using recent reports, on tandem olefin oligomerization and Friedel–Crafts alkylation reactions of preformed ethylene oligomers catalyzed by iron, cobalt, nickel and palladium complexes. Special attention is accorded to pyrazolyl-based metal complexes, which appear to be the most abundant in the literature. This perspective details the role of the ligand structure, solvent and co-catalyst in regulating the product distribution and catalytic activities in these tandem reactions. We have synthesized the research findings in the literature in order to give insights into these reactions and their potential industrial applications.
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CAS no.: 1115-82-8